Cas no 104893-09-6 (Benzene, 1,4-bis(1,1-dimethylpropyl)-2,5-bis(dodecyloxy)-)

104893-09-6 structure
Product name:Benzene, 1,4-bis(1,1-dimethylpropyl)-2,5-bis(dodecyloxy)-
Benzene, 1,4-bis(1,1-dimethylpropyl)-2,5-bis(dodecyloxy)- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1,4-bis(1,1-dimethylpropyl)-2,5-bis(dodecyloxy)-
- 1,4-didodecoxy-2,5-bis(2-methylbutan-2-yl)benzene
- DTXSID10564123
- 104893-09-6
- 1,4-BIS(DODECYLOXY)-2,5-BIS(2-METHYLBUTAN-2-YL)BENZENE
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- Inchi: InChI=1S/C40H74O2/c1-9-13-15-17-19-21-23-25-27-29-31-41-37-33-36(40(7,8)12-4)38(34-35(37)39(5,6)11-3)42-32-30-28-26-24-22-20-18-16-14-10-2/h33-34H,9-32H2,1-8H3
- InChI Key: IWTHQFNWLARLLS-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCCCOC1=CC(=C(C=C1C(C)(C)CC)OCCCCCCCCCCCC)C(C)(C)CC
Computed Properties
- Exact Mass: 586.56922
- Monoisotopic Mass: 586.56888160g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 42
- Rotatable Bond Count: 28
- Complexity: 544
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 17.5
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
Benzene, 1,4-bis(1,1-dimethylpropyl)-2,5-bis(dodecyloxy)- Related Literature
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Adriano Ambrosi,Martin Pumera Chem. Soc. Rev., 2016,45, 2740-2755
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Pawan Kumar,Rubina G. Parmar,Christopher R. Brown,Jennifer L. S. Willoughby,Donald J. Foster,I. Ramesh Babu,Sally Schofield,Vasant Jadhav,Klaus Charisse,Jayaprakash K. Nair,Kallanthottathil G. Rajeev,Martin A. Maier,Martin Egli,Muthiah Manoharan Chem. Commun., 2019,55, 5139-5142
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3. A butterfly motion of formic acid and cyclobutanone in the 1 : 1 hydrogen bonded molecular cluster†Luca Evangelisti,Lorenzo Spada,Weixing Li,Susana Blanco,Juan Carlos López,Alberto Lesarri,Jens-Uwe Grabow,Walther Caminati Phys. Chem. Chem. Phys., 2017,19, 204-209
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Reynaldo Villalonga Chem. Commun., 2020,56, 9974-9977
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5. A biomimetic magnetosome: formation of iron oxide within carboxylic acid terminated polymersomes†Jennifer Bain,Christopher J. Legge,Deborah L. Beattie,Annie Sahota,Catherine Dirks,Joseph R. Lovett,Sarah S. Staniland Nanoscale, 2019,11, 11617-11625
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